![molecular formula C16H14BrNO6S B253409 Dimethyl 2-{[(4-bromophenyl)sulfonyl]amino}terephthalate](/img/structure/B253409.png)
Dimethyl 2-{[(4-bromophenyl)sulfonyl]amino}terephthalate
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Overview
Description
Dimethyl 2-{[(4-bromophenyl)sulfonyl]amino}terephthalate, also known as DBT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DBT is a terephthalic acid derivative that contains a sulfonamide group and a bromine atom. In
Mechanism of Action
The mechanism of action of Dimethyl 2-{[(4-bromophenyl)sulfonyl]amino}terephthalate is not fully understood. However, it is known that the sulfonamide group in this compound can act as a hydrogen bond donor and acceptor, which allows for the formation of stable complexes with metal ions. This property has been utilized in the development of this compound-based fluorescent probes for the detection of metal ions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, some studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to have antibacterial activity against some strains of bacteria.
Advantages and Limitations for Lab Experiments
One advantage of using Dimethyl 2-{[(4-bromophenyl)sulfonyl]amino}terephthalate in lab experiments is its ability to form stable complexes with metal ions, which allows for the development of sensitive and selective fluorescent probes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for research involving Dimethyl 2-{[(4-bromophenyl)sulfonyl]amino}terephthalate. One area of interest is the development of this compound-based fluorescent probes for the detection of metal ions in biological systems. Another area of interest is the use of this compound as a building block for the fabrication of organic electronic devices. Additionally, the potential use of this compound as a drug delivery system warrants further investigation. Finally, the development of new synthesis methods for this compound could lead to improved yields and purities, which would facilitate its use in scientific research.
Synthesis Methods
The synthesis of Dimethyl 2-{[(4-bromophenyl)sulfonyl]amino}terephthalate involves the reaction of 4-bromobenzenesulfonyl chloride with dimethyl terephthalate in the presence of a base, such as triethylamine. The reaction yields this compound as a white solid with a melting point of 175-177°C. The purity of this compound can be confirmed by nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.
Scientific Research Applications
Dimethyl 2-{[(4-bromophenyl)sulfonyl]amino}terephthalate has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a ligand for the synthesis of metal-organic frameworks, and as a building block for the fabrication of organic electronic devices. This compound has also been investigated for its potential use as a drug delivery system due to its ability to form nanoparticles.
properties
Molecular Formula |
C16H14BrNO6S |
---|---|
Molecular Weight |
428.3 g/mol |
IUPAC Name |
dimethyl 2-[(4-bromophenyl)sulfonylamino]benzene-1,4-dicarboxylate |
InChI |
InChI=1S/C16H14BrNO6S/c1-23-15(19)10-3-8-13(16(20)24-2)14(9-10)18-25(21,22)12-6-4-11(17)5-7-12/h3-9,18H,1-2H3 |
InChI Key |
JTUJSAYEAIVACS-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=CC(=C(C=C1)C(=O)OC)NS(=O)(=O)C2=CC=C(C=C2)Br |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C(=O)OC)NS(=O)(=O)C2=CC=C(C=C2)Br |
Origin of Product |
United States |
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